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Introduction

BRL-15572 is a potent and selective antagonist of the serotonin 5-HT1D receptor subtype. Its
high affinity and approximately 60-fold selectivity over the closely related 5-HT1B receptor
make it a valuable pharmacological tool for elucidating the physiological and pathological roles
of 5-HT1D receptors in the central and peripheral nervous systems.[1] This document provides
detailed application notes and protocols for the use of BRL-15572 in electrophysiological
studies, enabling researchers to investigate its effects on neuronal excitability, synaptic
transmission, and ion channel function.

The 5-HT1D receptor is a G-protein coupled receptor that primarily functions as a presynaptic
inhibitory autoreceptor and heteroreceptor, modulating the release of serotonin and other
neurotransmitters, such as glutamate.[1] By blocking the activation of these receptors, BRL-
15572 is expected to increase neurotransmitter release, thereby providing a means to study
the downstream effects of enhanced synaptic transmission.

Data Presentation

The following table summarizes the key pharmacological data for BRL-15572, which is
essential for designing and interpreting electrophysiology experiments.
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Parameter Value Species/System Reference
Human 5-HT1D
Binding Affinity (pKi) 7.9 receptors expressed [2]
in CHO cells
~60-fold higher affinity =~ Human receptors
Selectivity for 5-HT1D over 5- expressed in CHO [2]

HT1B receptors

cells

Functional Activity

Partial agonist in
[35S]GTPyS binding
and cAMP

accumulation assays

Recombinant human
5-HT1D receptors

[2]

PEC50 in [35S]GTPYS

assay

8.1

h5-HT1D receptors in

CHO cell membranes

[3]

pKB in CAMP assay

7.1

h5-HT1D receptors

[2]

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the signaling pathway of the 5-HT1D receptor and a typical
experimental workflow for studying the effects of BRL-15572 using patch-clamp
electrophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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